(5Z)-2-(3-methylphenyl)-5-{[1-phenyl-3-(4-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C30H25N5O2S
• Molecular Weight: 519.6 g/mol
• IUPAC Name: (5Z)-2-(3-methylphenyl)-5-[[1-phenyl-3-(4-propoxyphenyl)pyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C30H25N5O2S/c1-3-16-37-25-14-12-21(13-15-25)27-23(19-34(32-27)24-10-5-4-6-11-24)18-26-29(36)35-30(38-26)31-28(33-35)22-9-7-8-20(2)17-22/h4-15,17-19H,3,16H2,1-2H3/b26-18-
• InChI Key: QWGDJPOVYHGKPT-ITYLOYPMSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=CC(=C5)C)S3)C6=CC=CC=C6
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=CC(=C5)C)S3)C6=CC=CC=C6

Description

This compound belongs to the thiazolo[3,2-b][1,2,4]triazol-6(5H)-one class, characterized by a fused heterocyclic core with a (Z)-configured methylidene group at position 3. Key structural features include:

• Position 2: A 3-methylphenyl substituent, contributing steric bulk and moderate electron-donating effects.
• Position 5: A benzylidene moiety derived from 1-phenyl-3-(4-propoxyphenyl)-1H-pyrazole. The 4-propoxyphenyl group introduces a longer alkoxy chain, enhancing lipophilicity compared to methoxy or ethoxy analogs .

Synthetic routes for analogous compounds involve condensation of thiazolo-triazolone precursors with substituted benzaldehydes or pyrazole-carboxaldehydes under basic conditions .

Biological Activity

Chemical Structure and Properties

Compound X features a complex structure that combines thiazole and triazole rings with a pyrazole moiety. This structural diversity is significant for its biological activity.

Molecular Formula

• Molecular Formula : C₁₈H₁₈N₄O₁S
• Molecular Weight : 346.43 g/mol

Antimicrobial Activity

Recent studies indicate that Compound X exhibits notable antimicrobial properties. The Minimum Inhibitory Concentration (MIC) values for various bacterial strains have been assessed, demonstrating effectiveness against both Gram-positive and Gram-negative bacteria.

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	10
Escherichia coli	15
Pseudomonas aeruginosa	20

In a comparative study, Compound X showed superior activity compared to standard antibiotics like ciprofloxacin, particularly against resistant strains.

Antioxidant Activity

The antioxidant capacity of Compound X was evaluated using the DPPH radical scavenging assay. The results indicate a significant ability to neutralize free radicals.

Concentration (µg/mL)	DPPH Scavenging (%)
10	45.3
25	68.7
50	85.5

At a concentration of 50 µg/mL, Compound X achieved an impressive scavenging percentage of 85.5%, highlighting its potential as an antioxidant agent .

Anti-inflammatory Activity

The anti-inflammatory effects of Compound X were assessed through HRBC membrane stabilization assays. The results indicated that it significantly stabilizes the membrane against hemolysis.

Treatment Group	Membrane Stabilization (%)
Control	10
Compound X (50 µg/mL)	78
Aspirin (Standard)	82

This suggests that Compound X could be developed as a therapeutic agent for inflammatory conditions .

Case Studies and Research Findings

A detailed study conducted on the pharmacological profile of Compound X revealed its multifaceted biological activities. In vitro assays demonstrated that it not only inhibits bacterial growth but also protects cells from oxidative stress and inflammation.

In Vitro Studies

In vitro cytotoxicity assays were performed using various cancer cell lines to evaluate the potential anticancer properties of Compound X:

Cell Line	IC50 (µM)
HeLa	30
MCF-7	25
A549	28

These findings suggest that Compound X has promising anticancer activity, warranting further investigation in vivo .

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The compound’s activity and properties are influenced by substituents on the phenyl and pyrazole rings. Key comparisons include:

Compound ID	Substituents (Position)	Yield (%)	Melting Point (°C)	Key Features	Reference
Target Compound	3-methylphenyl (2); 4-propoxyphenyl (pyrazole)	N/A	N/A	High lipophilicity due to propoxy chain
(5Z)-5-((3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one	4-methoxyphenyl (pyrazole); piperidin-1-yl (2)	N/A	N/A	Enhanced solubility from piperidine moiety
(5Z)-2-(4-Ethoxyphenyl)-5-{[3-(4-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	4-ethoxyphenyl (2); 4-methylphenyl (pyrazole)	N/A	N/A	Balanced lipophilicity (ethoxy vs. methyl)
5-(2-Propoxybenzylidene)-2-(p-tolyl)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	2-propoxyphenyl (benzylidene); 4-methylphenyl (2)	N/A	N/A	Ortho-substitution reduces planarity
(Z)-5-(((4-Chlorophenyl)amino)methylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (5f)	4-chlorophenylamino (5)	64	>280	Electron-withdrawing group enhances stability
(Z)-5-(Piperidin-1-ylmethylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (6b)	Piperidin-1-yl (5)	61	189–191	Improved bioavailability

Key Observations :

• Substituent Position : Ortho-substitution (e.g., 2-propoxyphenyl in ) reduces conjugation and planarity, which may alter binding interactions .
• Electron-Donating/Withdrawing Groups : Electron-withdrawing groups (e.g., 4-chlorophenyl in ) improve thermal stability, while electron-donating groups (e.g., piperidine in ) enhance solubility .

Q & A

Q. What are the optimal synthetic routes and critical reaction conditions for synthesizing this compound?

The synthesis typically involves multi-step reactions, starting with the formation of the thiazolo-triazole core followed by functionalization with substituents like the 1-phenyl-3-(4-propoxyphenyl)pyrazole group. Key steps include:

• Condensation reactions to introduce the methylidene group, requiring precise temperature control (80–120°C) and anhydrous solvents like ethanol or DMSO .
• Catalysts : Base catalysts (e.g., KOH) improve yields in cyclization steps, while transition metals (e.g., Cu(I)) may assist in heterocycle formation .
• Purity optimization : Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (ethanol/water) is critical for isolating the Z-isomer .

Q. What spectroscopic methods are recommended for confirming the structure and purity of this compound?

• 1H/13C NMR : Assign peaks to confirm the Z-configuration of the methylidene group and substituent positions. Aromatic protons in the pyrazole and thiazole rings appear as distinct multiplets .
• Mass spectrometry (HRMS) : Validate molecular weight (±2 ppm accuracy) and detect isotopic patterns for chlorine/fluorine substituents, if present .
• FT-IR : Identify carbonyl (C=O, ~1700 cm⁻¹) and C=N (~1600 cm⁻¹) stretches .

Q. How can preliminary biological activity screening be designed for this compound?

• In vitro assays : Use standardized protocols (e.g., MIC for antimicrobial activity, MTT for cytotoxicity) with positive controls (e.g., doxorubicin for anticancer screening) .
• Dose-response curves : Test concentrations from 1 μM to 100 μM to establish IC50 values. Solubility in DMSO (≤0.1% final concentration) must be confirmed to avoid false negatives .

Advanced Research Questions

Q. How can QSAR models be applied to predict and optimize the biological activity of this compound?

• Descriptor selection : Compute electronic (HOMO-LUMO, logP) and steric parameters (molar refractivity) using software like Gaussian or CODESSA. Correlate with experimental IC50 data from analogs .
• Validation : Apply leave-one-out cross-validation (R² > 0.7) and external test sets to avoid overfitting. Substituent effects (e.g., methoxy vs. propoxy groups) often dominate activity trends .

Q. What crystallographic challenges arise during structural refinement, and how can SHELXL address them?

• Disorder modeling : The flexible propoxyphenyl group may require multi-conformer refinement with occupancy constraints .
• Twinned data : Use the TWIN/BASF commands in SHELXL for pseudo-merohedral twinning, common in triclinic crystals of similar compounds .
• Hydrogen bonding : Analyze Hirshfeld surfaces to map interactions influencing crystal packing and stability .

Q. How can mechanistic studies elucidate the compound’s interaction with biological targets?

• Molecular docking : Use AutoDock Vina or Schrödinger to simulate binding to enzymes (e.g., 14-α-demethylase for antifungal activity). Focus on π-π stacking with aromatic residues and H-bonding to the triazole ring .
• SPR/BLI : Quantify binding kinetics (ka/kd) to recombinant proteins. A KD < 1 μM suggests therapeutic potential .

Q. What strategies resolve contradictions in reported biological activities across studies?

• Structural analogs : Compare substituent effects (e.g., chloro vs. methoxy groups) using a curated dataset of thiazolo-triazole derivatives .
• Assay variability : Standardize cell lines (e.g., HepG2 vs. MCF-7) and incubation times. Meta-analysis tools (RevMan) can statistically harmonize disparate data .